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Part 1: Executive Summary & Chemical Identity

Yangonin-d3 is a stable isotope-labeled derivative of Yangonin, a major kavalactone found in
Piper methysticum (Kava). It serves as a critical Internal Standard (IS) for the quantitative
analysis of kavalactones in complex biological matrices (plasma, urine) and botanical extracts
using LC-MS/MS.

Unlike native Yangonin, the deuterated standard corrects for ionization
suppression/enhancement and recovery losses during extraction, ensuring data integrity in
pharmacokinetic and toxicological studies.

Chemical Specifications
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Specification

Compound Name

Yangonin-d3 (Methoxy-d3)

CAS Number 106324-70-3 (Commercially referenced)
Chemical Formula C15H11D304

Exact Mass 261.1080 Da

Molecular Weight 261.29 g/mol

Isotopic Purity

= 99% Deuterium incorporation

Chemical Structure

4-(methoxy-d3)-6-[(E)-2-(4-
methoxyphenyl)ethenyl]-2H-pyran-2-one OR4-
methoxy-6-[(E)-2-(4-(methoxy-
d3)phenyl)ethenyl]-2H-pyran-2-one

Solubility

Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water.[1][2]

Appearance

Yellow to pale yellow solid.

Note on CAS Status: While 106324-70-3 is the widely cited identifier in commercial catalogs

(e.g., MedChemExpress, ChemBK) for Yangonin-d3, researchers should verify the specific

position of the deuterium label (pyrone-methoxy vs. phenyl-methoxy) via the Certificate of

Analysis (CoA), as this affects fragmentation patterns.

Part 2: Synthesis & Stability Logic

The synthesis of Yangonin-d3 typically follows a semi-synthetic route or total synthesis

designed to introduce the trideuteromethyl group (-OCD3) at a late stage to maximize isotopic

yield.
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Synthesis Mechanism

The most common pathway involves the O-methylation of a phenolic precursor using
lodomethane-d3 (CDsl).

e Precursor: 4'-Hydroxy-5,6-dehydrokavain (Desmethyl-yangonin) or 11-Hydroxyyangonin.
» Reagent: CDsl (Deuterated Methyl lodide) + Base (K2COs).
e Reaction: Nucleophilic substitution (

) at the phenolic oxygen.

Stability & Handling (Critical)

» Photoisomerization: Kavalactones, including Yangonin, contain an exocyclic double bond at
the 7,8-position. Exposure to UV light causes rapid trans-to-cis isomerization, leading to split
peaks in LC chromatograms and quantification errors.

o Protocol: All standards must be handled under yellow light or in amber glassware.

o Storage: Store neat at -20°C. Solutions in methanol are stable for 1 month at -80°C but
degrade rapidly at room temperature.

Visualization: Synthesis Workflow
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Caption: Chemical synthesis pathway for Yangonin-d3 via O-methylation, highlighting critical
storage requirements.
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Part 3: Analytical Application (LC-MS/MS Protocol)

This protocol describes the use of Yangonin-d3 as an Internal Standard for the quantification
of Yangonin in plasma.

Sample Preparation (Protein Precipitation)

e Aliquot: Transfer 50 pL of plasma to a 1.5 mL centrifuge tube.

e |S Spiking: Add 10 pL of Yangonin-d3 working solution (1 ug/mL in MeOH). Vortex for 10
sec.

o Precipitation: Add 150 pL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.
o Extraction: Vortex vigorously for 1 min, then centrifuge at 14,000 x g for 10 min at 4°C.

» Reconstitution: Transfer supernatant to a fresh vial, evaporate to dryness (N2 stream), and
reconstitute in 100 pL of Mobile Phase A/B (50:50).

LC-MS/MS Conditions

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 um).
» Mobile Phase A: Water + 0.1% Formic Acid.[3]

e Mobile Phase B: Methanol + 0.1% Formic Acid.[3]

e Gradient: 40% B (0-1 min) — 95% B (1-5 min) —» 95% B (5-7 min) — Re-equilibrate.

e Flow Rate: 0.4 mL/min.[3]

MRM Transitions (Mass Spectrometry)

Yangonin ionizes efficiently in ESI Positive Mode ([M+H]*). The fragmentation typically involves
the loss of Carbon Monoxide (CO, -28 Da) from the pyrone ring.
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Precursor lon Product lon Collision

Analyte Type
(m/z) (m/z) Energy (eV)

Yangonin a

] 259.1 231.1 25 Quantifier

(Native)

259.1 145.0 35 Quialifier

Yangonin-d3 (IS)  262.1 234.1 25 Quantifier

Note: The transition 262.1 — 234.1 assumes the deuterium label is retained during the neutral
loss of CO (28 Da). If the label is on the moiety lost, the transition would differ. Always verify
transitions by infusing the neat standard.

Visualization: MS/MS Fragmentation Logic
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Caption: Comparative fragmentation pathways for Native Yangonin and Yangonin-d3,

demonstrating the +3 Da mass shift retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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